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Compound of Interest

Compound Name:
4-(3-Bromo-phenyl)-1-N-Boc-

piperidine

Cat. No.: B1436644 Get Quote

An In-depth Technical Guide to 4-(3-Bromo-phenyl)-1-N-Boc-piperidine

Introduction
4-(3-Bromo-phenyl)-1-N-Boc-piperidine is a pivotal heterocyclic intermediate in the

landscape of modern medicinal chemistry and drug discovery. Its structure, featuring a

piperidine ring, a brominated phenyl group, and a Boc-protecting group, offers a unique and

versatile scaffold for the synthesis of a wide array of complex molecules. The piperidine moiety

is a prevalent feature in numerous FDA-approved pharmaceuticals, contributing to favorable

pharmacokinetic properties such as improved solubility and bioavailability.[1][2][3] This guide,

intended for researchers, scientists, and professionals in drug development, provides a

comprehensive overview of the molecular and physicochemical properties, synthesis,

applications, and handling of this important chemical building block.

Molecular and Physicochemical Properties
The fundamental properties of 4-(3-Bromo-phenyl)-1-N-Boc-piperidine are summarized

below. Accurate knowledge of these properties is essential for its application in chemical

synthesis and analysis.
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Property Value Source(s)

Molecular Formula C16H22BrNO2 [4][5][6][7]

Molecular Weight 340.26 g/mol [4][6]

CAS Number 886362-62-5 [5][7]

IUPAC Name

tert-butyl 4-(3-

bromophenyl)piperidine-1-

carboxylate

[7]

Synonyms

1-Boc-4-(3-

Bromophenyl)piperidine, N-

Boc-4-(3-

bromophenyl)piperidine

[7][8]

Boiling Point 397.8 ± 42.0 °C at 760 mmHg [8]

Density 1.3 ± 0.1 g/cm³ [8]

Storage Conditions 2-8°C [5][8]

Chemical Structure and Spectroscopic Data
The chemical structure of 4-(3-Bromo-phenyl)-1-N-Boc-piperidine is presented below. The

presence of the bromine atom on the phenyl ring and the tert-butoxycarbonyl (Boc) group on

the piperidine nitrogen are key features for its synthetic utility. Spectroscopic data, such as 1H

NMR, is available for this compound, which is crucial for its identification and characterization.

[6]

Caption: 2D Structure of 4-(3-Bromo-phenyl)-1-N-Boc-piperidine

Synthesis and Reaction Mechanisms
The synthesis of 4-(3-Bromo-phenyl)-1-N-Boc-piperidine can be envisioned through a multi-

step process, likely involving the formation of the C-C bond between the piperidine and phenyl

rings, followed by the protection of the piperidine nitrogen. A plausible synthetic route is

outlined below.
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Commercially Available Starting Materials Suzuki Coupling 4-(3-Bromophenyl)pyridine Reduction of Pyridine Ring 4-(3-Bromophenyl)piperidine Boc Protection 4-(3-Bromo-phenyl)-1-N-Boc-piperidine

4-(3-Bromo-phenyl)-1-N-Boc-piperidine

Suzuki Coupling
(Aryl-Aryl Bond Formation)

Buchwald-Hartwig Amination
(Aryl-Nitrogen Bond Formation)

Sonogashira Coupling
(Aryl-Alkyne Bond Formation)

Boc Deprotection
(Amine Functionalization)

Diverse Chemical Library for Drug Discovery

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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